Cas no 303124-83-6 (N-(4-iodophenyl)-2-[(trifluoromethyl)sulfanyl]acetamide)

• Product Name: N-(4-iodophenyl)-2-[(trifluoromethyl)sulfanyl]acetamide
• CAS No: 303124-83-6
• MF: C₉H₇F₃INOS
• MW: 361.122663736343
• CID: 5853679
• PubChem ID: 1183201
• Update Time: 2025-08-05

N-(4-iodophenyl)-2-[(trifluoromethyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-iodophenyl)-2-((trifluoromethyl)thio)acetamide
• Acetamide, N-(4-iodophenyl)-2-[(trifluoromethyl)thio]-
• IFLab1_003566
• IDI1_009673
• Z56765353
• N-(4-iodophenyl)-2-[(trifluoromethyl)sulfanyl]acetamide
• 303124-83-6
• N-(4-iodophenyl)-2-(trifluoromethylsulfanyl)acetamide
• F0797-0059
• HMS1422C02
• AKOS001036744

• Inchi： 1S/C9H7F3INOS/c10-9(11,12)16-5-8(15)14-7-3-1-6(13)2-4-7/h1-4H,5H2,(H,14,15)
• InChI Key： NZUJPHUKKAOTMT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(I)C=C1)(=O)CSC(F)(F)F

Computed Properties

• Exact Mass: 360.92452g/mol
• Monoisotopic Mass: 360.92452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.886±0.06 g/cm3(Predicted)
• Boiling Point: 386.3±42.0 °C(Predicted)
• pka: 12.68±0.70(Predicted)

Additional information on N-(4-iodophenyl)-2-[(trifluoromethyl)sulfanyl]acetamide

Comprehensive Overview of N-(4-iodophenyl)-2-[(trifluoromethyl)sulfanyl]acetamide (CAS No. 303124-83-6)

N-(4-iodophenyl)-2-[(trifluoromethyl)sulfanyl]acetamide (CAS No. 303124-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an iodophenyl moiety with a trifluoromethylsulfanyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds and iodinated aromatic derivatives in modern therapeutics.

The compound’s CAS number 303124-83-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, featuring both electron-withdrawing (iodo and trifluoromethylsulfanyl) and electron-donating (amide) groups, offers versatile reactivity for further functionalization. This property aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to such scaffolds can yield compounds with enhanced efficacy or reduced side effects.

In recent years, the agrochemical industry has explored N-(4-iodophenyl)-2-[(trifluoromethyl)sulfanyl]acetamide as a potential precursor for novel pesticides. The trifluoromethylsulfanyl group, in particular, is known to improve the lipophilicity and metabolic stability of active ingredients, addressing challenges like pest resistance. This aligns with the global push for sustainable crop protection solutions, a topic frequently searched by stakeholders in agriculture and environmental science.

From a synthetic chemistry perspective, the compound’s iodophenyl segment enables cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex architectures. Such reactions are central to medicinal chemistry workflows, where researchers often query terms like "high-yield iodination methods" or "trifluoromethylsulfanyl incorporation." These keywords reflect the compound’s relevance in cutting-edge methodologies.

Analytical characterization of CAS 303124-83-6 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, a recurring concern for manufacturers and end-users. Discussions around "batch-to-batch consistency" and "scalable synthesis routes" further highlight the compound’s industrial significance.

Environmental and safety profiles of N-(4-iodophenyl)-2-[(trifluoromethyl)sulfanyl]acetamide are also under scrutiny, coinciding with rising searches for "green chemistry alternatives" and "biodegradable intermediates." While the compound itself is not classified as hazardous, its derivatives must undergo rigorous assessment to meet evolving regulatory frameworks like REACH or FDA guidelines.

In summary, 303124-83-6 represents a multifaceted tool for researchers exploring fluorine- and iodine-based chemistry. Its dual utility in pharmaceuticals and agrochemicals, combined with its adaptability in synthetic routes, positions it as a compound of enduring interest. As the scientific community prioritizes precision synthesis and sustainable practices, this molecule is poised to remain a focal point in innovation-driven sectors.